Cas no 59952-97-5 (Carlinoside)

• Product Name: Carlinoside
• CAS No: 59952-97-5
• MF: C₂₆H₂₈O₁₅
• MW: 580.491529464722
• CID: 368772
• Update Time: 2025-04-19

Carlinoside Chemical and Physical Properties

Names and Identifiers

• Carlinoside
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-8-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
• luteolin 6-C-glucoside-8-C-arabinoside
• Lucenin 5
• Luteolin 6-C-beta-D-glucopyranoside-8-C-alpha-L-arabinopyranoside
• 8-Arabinosyl-6-glucosylluteolin
• 8-Arabinopyranosyl-6-glucopyranosylluteolin
• 8-b-L-Arabinopyranosyl-6-b-D-glucopyranosyl-3',4',5,7-tetrahydroxyflavone
• 8-b-L-Arabinopyranosyl-2-(3,4-dihydroxyphenyl)-6-b-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one, 9CI
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-8-(3,4,5-trihy

• Inchi： 1S/C26H28O15/c27-5-13-18(33)21(36)23(38)26(41-13)15-19(34)14-10(30)4-12(7-1-2-8(28)9(29)3-7)40-24(14)16(20(15)35)25-22(37)17(32)11(31)6-39-25/h1-4,11,13,17-18,21-23,25-29,31-38H,5-6H2/t11-,13+,17-,18+,21-,22+,23+,25-,26-/m0/s1
• InChI Key： XBGYTZHKGMCEGE-VYUBKLCTSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=C2C(C=C(C3C=CC(=C(C=3)O)O)OC2=C(C=1O)[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)=O)O)O)O)O

Computed Properties

• Exact Mass: 596.13800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 162
• XLogP3: -2.5
• Topological Polar Surface Area: 267

Experimental Properties

• Color/Form: Powder
• Density: 1.825±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• PSA: 280.43000
• LogP: -2.38490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides
• Flavonoids